Cas no 1770782-39-2 (Uncinatone)

• Product Name: Uncinatone
• CAS No: 1770782-39-2
• Molecular Formula: C₂₀H₂₂O₄
• Molecular Weight: 326.386286258698
• CID: 4670399
• PubChem ID: 442547

Uncinatone Properties

Names and Identifiers

• (11Bs)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,2,8,9-tetrahydronaphtho[2,1-f][1]benzofuran-6-one
• Uncinatone
• Unicinatone
• 1770782-39-2
• (9S,11bS)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,2,8,9-tetrahydronaphtho[2,1-f]benzofuran-6-one
• Q27108504
• CHEMBL4159483
• AKOS032948874
• FS-9229
• CHEBI:9861
• C09976
• 99624-92-7
• (9S,11bS)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,2,8,9-tetrahydronaphtho[2,1-f][1]benzofuran-6-one
• DTXSID10912584
• SCHEMBL4743868
• AC1L9D22
• 7,11-Dihydroxy-3,4,9,11b-tetramethyl-1,8,9,11b-tetrahydrophenanthro[3,2-b]furan-6(2H)-one
• Phenanthro[3,2-b]furan-6(2H)-one, 1,8,9,11b-tetrahydro-7,11-dihydroxy-3,4,9,11b-tetramethyl-, (9S,11bS)-

• InChIKey： IQGPVLVWUUPQMQ-IEOXRBHFSA-N
• Inchi： 1S/C20H22O4/c1-9-5-6-20(4)13(11(9)3)8-14(21)15-16(20)18(23)19-12(17(15)22)7-10(2)24-19/h8,10,22-23H,5-7H2,1-4H3/t10?,20-/m0/s1
• SMILES： O1C(C)CC2=C(C3C(C=C4C(C)=C(C)CC[C@]4(C)C=3C(=C12)O)=O)O

Computed Properties

• Exact Mass: 326.15180918g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 326.15180918g/mol
• Heavy Atom Count: 24
• Complexity: 648
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8

Experimental Properties

• Boiling Point: 565.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 205.6±23.6 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives